Cas no 137601-32-2 ([(Z)-2-Methylbut-2-enoyl] 2,4,6-trichlorobenzoate)

• Product Name: [(Z)-2-Methylbut-2-enoyl] 2,4,6-trichlorobenzoate
• CAS No: 137601-32-2
• MF: C₁₂H₉Cl₃O₃
• MW: 307.557060956955
• CID: 5020009
• Update Time: 2023-08-25

[(Z)-2-Methylbut-2-enoyl] 2,4,6-trichlorobenzoate Chemical and Physical Properties

Names and Identifiers

• [(Z)-2-methylbut-2-enoyl] 2,4,6-trichlorobenzoate
• (2Z)-2-methyl-2-butenoic 2,4,6-trichlorobenzoic anhydride
• [(Z)-2-methylbut-2-enoyl]2,4,6-trichlorobenzoate
• [(Z)-2-Methylbut-2-enoyl] 2,4,6-trichlorobenzoate

• Inchi： 1S/C12H9Cl3O3/c1-3-6(2)11(16)18-12(17)10-8(14)4-7(13)5-9(10)15/h3-5H,1-2H3/b6-3-
• InChI Key： BPNXYQJXBPWIKW-UTCJRWHESA-N
• SMILES： ClC1C=C(C=C(C=1C(=O)OC(/C(=C\C)/C)=O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 356
• XLogP3: 4.6
• Topological Polar Surface Area: 43.4